molecular formula C14H11FN4S B8715450 2-Amino-4-methylthio-6-(4-fluorophenyl)-pyrido(3,2-d)pyrimidine CAS No. 917758-41-9

2-Amino-4-methylthio-6-(4-fluorophenyl)-pyrido(3,2-d)pyrimidine

Cat. No.: B8715450
CAS No.: 917758-41-9
M. Wt: 286.33 g/mol
InChI Key: QPBGROOIIAJHBH-UHFFFAOYSA-N
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Description

2-Amino-4-methylthio-6-(4-fluorophenyl)-pyrido(3,2-d)pyrimidine is a useful research compound. Its molecular formula is C14H11FN4S and its molecular weight is 286.33 g/mol. The purity is usually 95%.
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Properties

CAS No.

917758-41-9

Molecular Formula

C14H11FN4S

Molecular Weight

286.33 g/mol

IUPAC Name

6-(4-fluorophenyl)-4-methylsulfanylpyrido[3,2-d]pyrimidin-2-amine

InChI

InChI=1S/C14H11FN4S/c1-20-13-12-11(18-14(16)19-13)7-6-10(17-12)8-2-4-9(15)5-3-8/h2-7H,1H3,(H2,16,18,19)

InChI Key

QPBGROOIIAJHBH-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC(=NC2=C1N=C(C=C2)C3=CC=C(C=C3)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of the 2-amino-6-(4-fluorophenyl)-pyrido(3,2-d)pyrimidin-4(3H)thione from example 1 (55 mg) in a 1 N NaOH solution (10 ml) was added methyl iodide (0.2 mmole). The reaction mixture was stirred at room temperature for 12 hours, then diluted with diethyl ether and the organic layer was extracted with water. The combined organic layers were evaporated in vacuo and the crude residue was purified by preparative thin layer chromatography on silica, the mobile phase being a mixture of methanol and dichloromethane, in a volume ratio of 5:95, providing 41 mg of the pure title compound (yield 72%) which was characterized by its mass spectrum as follows: MS (m/z): 287 ([M+H]+, 100).
Quantity
55 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
0.2 mmol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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